3-(Oxan-4-yloxy)propane-1-sulfonyl chloride
Overview
Description
3-(Oxan-4-yloxy)propane-1-sulfonyl chloride is a chemical compound with the molecular formula C8H15ClO3S and a molecular weight of 226.72 g/mol . It is known for its utility in various chemical reactions and applications in scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Oxan-4-yloxy)propane-1-sulfonyl chloride typically involves the reaction of oxan-4-ol with propane-1-sulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as pyridine to neutralize the hydrochloric acid formed during the reaction .
Industrial Production Methods
Industrial production methods for this compound may involve the use of microchannel reactors to enhance reaction efficiency and yield. These reactors allow for precise control of reaction conditions, leading to higher purity and reduced byproduct formation .
Chemical Reactions Analysis
Types of Reactions
3-(Oxan-4-yloxy)propane-1-sulfonyl chloride undergoes various types of chemical reactions, including:
Substitution Reactions: It can react with nucleophiles to replace the sulfonyl chloride group.
Oxidation and Reduction: The compound can be involved in oxidation and reduction reactions, depending on the reagents used.
Common Reagents and Conditions
Common reagents used in reactions with this compound include bases like pyridine, reducing agents like lithium aluminum hydride, and oxidizing agents like potassium permanganate .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield sulfonamide derivatives .
Scientific Research Applications
3-(Oxan-4-yloxy)propane-1-sulfonyl chloride has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of 3-(Oxan-4-yloxy)propane-1-sulfonyl chloride involves its reactivity with nucleophiles, leading to the formation of new chemical bonds. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 3-(Oxan-4-yloxy)propane-1-sulfonyl chloride include:
Uniqueness
What sets this compound apart from similar compounds is its unique structure, which allows for specific reactivity and applications in various fields of research and industry .
Properties
Molecular Formula |
C8H15ClO4S |
|---|---|
Molecular Weight |
242.72 g/mol |
IUPAC Name |
3-(oxan-4-yloxy)propane-1-sulfonyl chloride |
InChI |
InChI=1S/C8H15ClO4S/c9-14(10,11)7-1-4-13-8-2-5-12-6-3-8/h8H,1-7H2 |
InChI Key |
SCUSTMPETSFDLN-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCC1OCCCS(=O)(=O)Cl |
Origin of Product |
United States |
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